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Compound of Interest

Compound Name: NH2-C4-Peg4-C5-cooh

Cat. No.: B15543356

Get Quote

\ J

Before handling or disposing of NH2-C4-Peg4-C5-cooh, ensure that appropriate personal
protective equipment is used to minimize exposure.
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PPE Category

Recommendation

Source

Eye Protection

Wear chemical safety goggles
or safety glasses with side

shields.

[1](2][5][6]

Hand Protection

Use standard laboratory

gloves, such as nitrile. Gloves
must be inspected before use
and disposed of properly after

handling the chemical.

[1]5]

Body Protection

A standard laboratory coat is

recommended.

[1]5]

Respiratory

Not generally required when
handling small quantities in a
well-ventilated area. If dust
formation is possible, a dust
mask (e.g., N95) should be
used.

[1]5]

Safe Handling Protocols:

e Always work in a well-ventilated area to avoid inhalation of dust or vapors[1][2][3].

e Avoid direct contact with skin and eyes[2].

» After handling, wash hands thoroughly with soap and water[1][5].

 In case of an accidental spill, sweep up the solid material, place it into a suitable, closed

container, and hold for waste disposal[1]. Do not allow the chemical to enter drains or water

courses|3][6].

Step-by-Step Disposal Procedure

Follow these steps to ensure the safe and compliant disposal of NH2-C4-Peg4-C5-cooh and

associated materials.
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e Segregation and Labeling:

o Isolate waste containing NH2-C4-Peg4-C5-cooh from other chemical waste streams.

o Place unused or expired compounds in a clearly labeled, sealed, and appropriate

chemical waste container[4][5].

o Disposal of Contaminated Materials:

o Different types of contaminated materials require specific disposal methods. Refer to the

table below for detailed instructions.

e Arranging for Final Disposal:

o Store the sealed waste containers in a designated, secure area.

o Arrange for collection by a licensed chemical waste disposal contractor in accordance with

local, state, and federal regulations[4][5].

Disposal Plan for Contaminated Materials

Waste Type

Disposal Protocol

Unused Compound

Place in a clearly labeled, sealed container and
dispose of as non-hazardous chemical waste

through a licensed contractor[4][5].

Contaminated Labware (Plastic)

Dispose of in the designated non-hazardous

laboratory waste stream][5].

Contaminated Labware (Glass)

Rinse glassware with a suitable solvent (e.g.,
water, ethanol)[7]. The rinsed labware can be
disposed of as regular laboratory glass waste[5].
Collect the solvent rinsate in a labeled container

for chemical waste disposal.

Contaminated PPE (Gloves, etc.)

Dispose of in the regular laboratory trash or
designated container for non-hazardous solid

waste[5].
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of NH2-

C4-Peg4-C5-cooh and related waste.
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Caption: Disposal workflow for NH2-C4-Peg4-C5-cooh and associated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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